Cas no 181122-45-2 (3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE)

• Product Name: 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE
• CAS No: 181122-45-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD02091528
• CID: 92204
• PubChem ID: 18801454
• Update Time: 2025-06-15

3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE
• 5-(2,5-dimethoxyphenyl)-1H-pyrazole
• 1,4-dimethoxy-2-pyrazol-3-ylbenzene
• MFCD02091528
• EN300-110484
• SCHEMBL23752067
• AKOS002663694
• 3{5}-(2',5'-dimethoxyphenyl)pyrazole (III)
• 1H-Pyrazole, 3-(2,5-dimethoxyphenyl)-
• DTXSID30596385
• 181122-45-2
• 3-(2,5-Dimethoxyphenyl)pyrazole

• MDL： MFCD02091528
• Inchi： 1S/C11H12N2O2/c1-14-8-3-4-11(15-2)9(7-8)10-5-6-12-13-10/h3-7H,1-2H3,(H,12,13)
• InChI Key： JEFGLUGSZPRTEJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1=CC=NN1)OC

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Color/Form: powder
• Density: 1.172
• Boiling Point: 363.784°C at 760 mmHg
• Flash Point: 132.672°C
• Refractive Index: 1.565
• PSA: 47.14000
• LogP: 2.09390
• Solubility: Not determined

Additional information on 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE

Introduction to 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE (CAS No. 181122-45-2)

3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE, identified by the Chemical Abstracts Service Number (CAS No.) 181122-45-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered considerable attention due to its structural uniqueness and potential biological activities. The presence of two methoxy groups at the 2- and 5-positions of the phenyl ring, coupled with the pyrazole core, imparts distinct chemical and pharmacological properties that make it a valuable scaffold for drug discovery.

The structure of 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE features a pyrazole ring connected to a phenyl moiety via an amide linkage. This configuration allows for diverse interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The methoxy substituents enhance the lipophilicity of the molecule, which is often a critical factor in drug bioavailability and efficacy.

In recent years, there has been growing interest in pyrazole derivatives as pharmacophores due to their wide range of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including inflammation, cancer, and infectious disorders. The 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE molecule is no exception and has been the subject of several studies aimed at elucidating its pharmacological effects.

One of the most compelling aspects of 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE is its ability to modulate multiple signaling pathways. For instance, studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these pathways, 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE could potentially serve as a therapeutic agent for conditions characterized by excessive inflammation.

Additionally, research has indicated that 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE may possess anticancer properties. The pyrazole core is known to interact with various biological targets involved in cancer cell proliferation and survival. Preclinical studies have shown that derivatives of this compound can induce apoptosis in certain cancer cell lines while sparing healthy cells. This selective toxicity makes 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE an attractive candidate for further development into an anticancer drug.

The synthesis of 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols and hydrazine derivatives, followed by functional group modifications to introduce the desired methoxy groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in research and development.

In the context of drug discovery, 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE serves as a versatile scaffold for generating novel analogs with enhanced pharmacological properties. By modifying its structure through techniques such as halogenation or alkylation, researchers can fine-tune its biological activity to target specific diseases more effectively. This flexibility underscores the importance of 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE as a building block in medicinal chemistry.

The pharmacokinetic profile of 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE is another critical aspect that has been studied extensively. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is essential for optimizing its therapeutic potential. Preliminary studies suggest that 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE exhibits moderate solubility in both water and lipids, which could influence its bioavailability and tissue distribution.

Recent advancements in computational chemistry have also played a pivotal role in investigating the properties of 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These insights can guide experimental design and help identify potential lead compounds for further development. By leveraging computational methods alongside traditional wet chemistry approaches, scientists can accelerate the drug discovery process significantly.

The future directions for research on 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE are promising and multifaceted. Ongoing studies aim to explore its mechanism of action in greater detail and to identify new therapeutic applications. Additionally, efforts are underway to develop novel synthetic routes that improve efficiency and sustainability. As our understanding of biological pathways continues to expand, compounds like 3-(2,5-DIMETHOXYPHENYL)-1H-PYRAZOLE are likely to play an increasingly important role in addressing unmet medical needs.